2-(4-Ethylphenyl)-2-oxoethyl 4-(dimethylamino)benzoate

• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: [2-(4-ethylphenyl)-2-oxoethyl] 4-(dimethylamino)benzoate
• InChI: InChI=1S/C19H21NO3/c1-4-14-5-7-15(8-6-14)18(21)13-23-19(22)16-9-11-17(12-10-16)20(2)3/h5-12H,4,13H2,1-3H3
• InChI Key: GESOBFAFMKJNFM-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)COC(=O)C2=CC=C(C=C2)N(C)C

Description

2-(4-Ethylphenyl)-2-oxoethyl 4-(dimethylamino)benzoate, also known as EDDA, is a chemical compound that has gained significant attention in the field of scientific research. It is a derivative of benzocaine, which is a local anesthetic commonly used in dental procedures. EDDA has been found to possess several unique properties that make it a promising candidate for various applications in the field of biomedical research.

Mechanism of Action

The mechanism of action of 2-(4-Ethylphenyl)-2-oxoethyl 4-(dimethylamino)benzoate is not fully understood. However, it has been proposed that 2-(4-Ethylphenyl)-2-oxoethyl 4-(dimethylamino)benzoate interacts with the lipid bilayer of cell membranes, leading to changes in the membrane fluidity and permeability. This, in turn, can affect the function of membrane-bound proteins and enzymes, leading to alterations in cellular signaling pathways.
Biochemical and physiological effects:
2-(4-Ethylphenyl)-2-oxoethyl 4-(dimethylamino)benzoate has been shown to exhibit low toxicity and good biocompatibility in various in vitro and in vivo studies. It has been found to be non-cytotoxic to several cell lines and has shown no significant adverse effects in animal models. 2-(4-Ethylphenyl)-2-oxoethyl 4-(dimethylamino)benzoate has also been shown to possess antioxidant properties, which can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

2-(4-Ethylphenyl)-2-oxoethyl 4-(dimethylamino)benzoate possesses several advantages as a research tool, such as its excellent photophysical properties, good biocompatibility, and ease of conjugation to various drugs. However, it also has certain limitations, such as its limited water solubility, which can make it difficult to use in aqueous environments. Additionally, 2-(4-Ethylphenyl)-2-oxoethyl 4-(dimethylamino)benzoate can be sensitive to pH changes, which can affect its fluorescence properties.

Future Directions

There are several potential future directions for the research on 2-(4-Ethylphenyl)-2-oxoethyl 4-(dimethylamino)benzoate. One area of interest is the development of 2-(4-Ethylphenyl)-2-oxoethyl 4-(dimethylamino)benzoate-based drug delivery systems for targeted cancer therapy. 2-(4-Ethylphenyl)-2-oxoethyl 4-(dimethylamino)benzoate has also been investigated for its potential use in the diagnosis and treatment of Alzheimer's disease. Further research is needed to fully understand the mechanism of action of 2-(4-Ethylphenyl)-2-oxoethyl 4-(dimethylamino)benzoate and its potential applications in various fields of biomedical research.

Synthesis Methods

The synthesis of 2-(4-Ethylphenyl)-2-oxoethyl 4-(dimethylamino)benzoate involves the reaction of 4-(dimethylamino)benzoic acid with ethyl 4-bromobenzoate, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained through the esterification of the resulting carboxylic acid with 4-ethylphenylglyoxalate.

Scientific Research Applications

2-(4-Ethylphenyl)-2-oxoethyl 4-(dimethylamino)benzoate has been extensively studied for its potential use as a fluorescent probe for imaging biological systems. It has been found to exhibit excellent photophysical properties, such as high quantum yield and good photostability, which make it a valuable tool for imaging living cells and tissues. 2-(4-Ethylphenyl)-2-oxoethyl 4-(dimethylamino)benzoate has also been investigated for its potential application in drug delivery systems. It has been shown to possess good biocompatibility and can be easily conjugated to various drugs, making it a promising candidate for targeted drug delivery.